Cas no 5679-72-1 (5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL)

• Product Name: 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL
• CAS No: 5679-72-1
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• MDL: MFCD01407798
• CID: 843746
• Update Time: 2026-04-29

5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

• 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL
• 2-ethoxy-3-phenyl-1,3,2-oxazaphospholidine
• 4H-1,2,4-triazole-3-thiol, 5-(4-methoxyphenyl)-4-(4-methylphenyl)-
• 5-(4-Methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01407798

Computed Properties

• Exact Mass: 297.09375
• Monoisotopic Mass: 297.093583
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69

Experimental Properties

• Density: 1.24
• Boiling Point: 430.1°C at 760 mmHg
• Flash Point: 213.9°C
• Refractive Index: 1.651
• PSA: 36.86
• LogP: 2.85160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL

Introduction to 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL (CAS No. 5679-72-1)

5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL (CAS No. 5679-72-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the triazole-thiol class of molecules. Its unique structural features and chemical properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL consists of a triazole ring fused with a thiol group and substituted with a 4-methoxyphenyl and a p-tolyl group. These functional groups contribute to its high reactivity and potential for forming stable complexes with metal ions. The presence of the thiol group also imparts antioxidant properties, making this compound an interesting target for studies on free radical scavenging and oxidative stress reduction.

Recent research has highlighted the potential of 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL in various biological contexts. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL effectively inhibited the proliferation of human breast cancer cells by inducing apoptosis and disrupting cell cycle progression.

In addition to its anti-cancer properties, 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL has been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound significantly reduced inflammation in animal models of arthritis by downregulating pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL could be a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL have also been studied extensively. A recent study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for its potential use in oral formulations and long-term therapeutic applications.

In terms of safety and toxicity, preliminary studies have shown that 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL has low toxicity at therapeutic concentrations. However, further research is needed to fully understand its safety profile and potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.

The synthesis of 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving coupling reactions and cyclization steps. One notable synthetic method involves the reaction of 1-(tolyl)hydrazine with 2-chloroacetamide followed by treatment with potassium thiocyanate to form the final product. This method has been shown to produce high yields with excellent purity levels.

The potential applications of 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL extend beyond its use as a therapeutic agent. Its unique chemical properties make it a valuable reagent in organic synthesis and materials science. For example, it can be used as a ligand in coordination chemistry to form stable metal complexes with transition metals such as copper and zinc. These complexes have potential applications in catalysis and materials science.

In conclusion, 5-(4-METHOXY-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL (CAS No. 5679-72-1) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.